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Compound of Interest

Compound Name: 2-Methoxy-5-methylbenzonitrile

Cat. No.: B1350759

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 2-
Methoxy-5-methylbenzonitrile as a versatile intermediate in organic synthesis. The protocols
are based on established chemical transformations of analogous benzonitrile derivatives and
are intended to serve as a guide for laboratory applications.

Introduction

2-Methoxy-5-methylbenzonitrile is an aromatic compound featuring a nitrile group, a methoxy
group, and a methyl group attached to a benzene ring. This substitution pattern makes it a
valuable building block for the synthesis of more complex molecules in the pharmaceutical,
agrochemical, and materials science industries. The nitrile group can be readily transformed
into a variety of other functional groups, including amines, carboxylic acids, and ketones,
providing a key handle for molecular elaboration.

Proposed Synthesis of 2-Methoxy-5-
methylbenzonitrile

A plausible and widely used method for the synthesis of aryl nitriles is the Sandmeyer reaction,
which involves the diazotization of an aniline followed by treatment with a cyanide salt, typically
in the presence of a copper(l) catalyst.[1][2] The proposed synthesis of 2-Methoxy-5-
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methylbenzonitrile therefore commences with the commercially available 2-Methoxy-5-

methylaniline.

Synthetic Pathway

The overall synthetic transformation is depicted below:

Starting Material Reagents Product

o 1. NaNOz, HCI, 0-5 °C
2-Methoxy-5-methylaniline 2. CUCN, KCN

" NaOH (aq), H20
2-Methoxy-5-methylbenzonitrile Reflux, then HaO*
2-Methoxy-5-methylbenzonitrile L L';":‘;'OTHF (2-Methoxy-5-methylphenyl)methanamine

2-Methoxy-5-methylbenzonitrile L RZMI?I?Cr) +THF Aryl/Alkyl Ketone

Click to download full resolution via product page

2-Methoxy-5-methylbenzonitrile

2-Methoxy-5-methylbenzoic Acid

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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